Cas no 197897-78-2 (2-Pentanone,4-(acetyloxy)-, (4S)-)

• Product Name: 2-Pentanone,4-(acetyloxy)-, (4S)-
• CAS No: 197897-78-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 117221
• Update Time: 2024-01-24

2-Pentanone,4-(acetyloxy)-, (4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,4-(acetyloxy)-, (4S)-
• 2-Pentanone, 4-(acetyloxy)-, (S)- (9CI)
• 2-Pentanone, 4-(acetyloxy)-, (4S)-

• Inchi： 1S/C7H12O3/c1-5(8)4-6(2)10-7(3)9/h6H,4H2,1-3H3/t6-/m0/s1
• InChI Key： FTFUBYBSJNACIC-LURJTMIESA-N
• SMILES： CC(=O)C[C@@H](OC(C)=O)C

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• PSA: 43.37